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Compound of Interest

Compound Name: NSC-65847

Cat. No.: B1680238 Get Quote

For Research Use Only. Not for human or veterinary use.

This document provides crucial safety and logistical guidance for researchers, scientists, and

drug development professionals handling NSC-65847. Given that a specific Safety Data Sheet

(SDS) for NSC-65847 is not readily available, this information is based on the chemical's

structure—a diazenylaryl sulfonic acid derivative—and safety data for structurally similar

compounds, such as Ponceau S. It is imperative to handle this compound with caution,

assuming it may have uncharacterized hazards.

Chemical Identification
Identifier Value

IUPAC Name

4-{4-[4-(6,8-Disulfo-naphthalen-2-ylazo)-3-

methyl-phenylazo]-3-methyl-phenylazo}-3-

hydroxy-naphthalene-2,7-disulfonic acid

CAS Number 6949-15-1

Molecular Formula C₃₄H₂₆N₆O₁₃S₄

Personal Protective Equipment (PPE)
Due to the potential for skin, eye, and respiratory irritation, as indicated by data from similar azo

dyes, a comprehensive PPE protocol is mandatory.[1][2]
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Protection Type Specific Recommendations

Eye Protection

Chemical safety goggles or a face shield should

be worn at all times to prevent contact with the

eyes.[3]

Skin Protection

A lab coat must be worn. Nitrile gloves are

recommended; they should be inspected before

use and changed frequently, especially if

contact with the compound is suspected.

Respiratory Protection

If there is a risk of generating dust or aerosols, a

NIOSH-approved respirator should be used in a

well-ventilated area or under a fume hood.

Hand Hygiene

Hands should be washed thoroughly with soap

and water after handling the compound, before

breaks, and at the end of the workday.

Operational and Disposal Plans
Handling and Storage

Engineering Controls: Work should be conducted in a well-ventilated laboratory, preferably

within a chemical fume hood, to minimize inhalation exposure.

Safe Handling Practices: Avoid direct contact with the skin and eyes. Do not eat, drink, or

smoke in the laboratory.

Storage: Store in a tightly sealed, clearly labeled container in a cool, dry place away from

direct sunlight and incompatible materials such as strong oxidizing agents.

Emergency Procedures
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Exposure Route First Aid Measures

Inhalation

Move the individual to fresh air. If breathing is

difficult, provide oxygen and seek immediate

medical attention.

Skin Contact

Immediately flush the affected area with copious

amounts of water for at least 15 minutes.

Remove contaminated clothing. If irritation

persists, seek medical attention.

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, holding the eyelids open.

Seek immediate medical attention.

Ingestion
Do not induce vomiting. Rinse the mouth with

water and seek immediate medical attention.

Spill and Waste Disposal
Spill Cleanup: In the event of a spill, evacuate the area. Wear appropriate PPE, including

respiratory protection. For solid spills, carefully sweep or vacuum the material to avoid

generating dust. For liquid spills, absorb with an inert material (e.g., sand, vermiculite) and

place in a sealed container for disposal.

Waste Disposal: All waste containing NSC-65847 should be treated as hazardous chemical

waste. Dispose of the waste in sealed, properly labeled containers. Follow all local, state,

and federal regulations for hazardous waste disposal. Do not dispose of down the drain.

Experimental Workflow Visualization
The following diagram outlines the standard workflow for handling NSC-65847 in a laboratory

setting, from preparation to disposal.
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Caption: Workflow for Safe Handling and Disposal of NSC-65847.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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